Pyrimethamine Pyrimethamine Pyrimethamine is a synthetic derivative of ethyl-pyrimidine with potent antimalarial properties. Pyrimethamine is a competitive inhibitor of dihydrofolate reductase (DHFR). DHFR is a key enzyme in the redox cycle for production of tetrahydrofolate, a cofactor that is required for the synthesis of DNA and proteins. This agent is often used in combination with other antimalarials for the treatment of uncomplicated falciparum malaria. (NCI04)
Pyrimethamine, also known as chloridine or daraprim, belongs to the class of organic compounds known as aminopyrimidines and derivatives. These are organic compounds containing an amino group attached to a pyrimidine ring. Pyrimidine is a 6-membered ring consisting of four carbon atoms and two nitrogen centers at the 1- and 3- ring positions. Pyrimethamine is a drug which is used for the treatment of toxoplasmosis and acute malaria; for the prevention of malaria in areas non-resistant to pyrimethamine. Pyrimethamine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Pyrimethamine has been detected in multiple biofluids, such as urine and blood. Within the cell, pyrimethamine is primarily located in the membrane (predicted from logP). Pyrimethamine is a potentially toxic compound.
Pyrimethamine is an odorless white crystalline powder. Tasteless. An antimalarial drug.
Brand Name: Vulcanchem
CAS No.: 58-14-0
VCID: VC0540733
InChI: InChI=1S/C12H13ClN4/c1-2-9-10(11(14)17-12(15)16-9)7-3-5-8(13)6-4-7/h3-6H,2H2,1H3,(H4,14,15,16,17)
SMILES: CCC1=C(C(=NC(=N1)N)N)C2=CC=C(C=C2)Cl
Molecular Formula: C12H13ClN4
Molecular Weight: 248.71 g/mol

Pyrimethamine

CAS No.: 58-14-0

Inhibitors

VCID: VC0540733

Molecular Formula: C12H13ClN4

Molecular Weight: 248.71 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

Pyrimethamine - 58-14-0

CAS No. 58-14-0
Product Name Pyrimethamine
Molecular Formula C12H13ClN4
Molecular Weight 248.71 g/mol
IUPAC Name 5-(4-chlorophenyl)-6-ethylpyrimidine-2,4-diamine
Standard InChI InChI=1S/C12H13ClN4/c1-2-9-10(11(14)17-12(15)16-9)7-3-5-8(13)6-4-7/h3-6H,2H2,1H3,(H4,14,15,16,17)
Standard InChIKey WKSAUQYGYAYLPV-UHFFFAOYSA-N
SMILES CCC1=C(C(=NC(=N1)N)N)C2=CC=C(C=C2)Cl
Canonical SMILES CCC1=C(C(=NC(=N1)N)N)C2=CC=C(C=C2)Cl
Appearance Solid powder
Colorform Crystals
White scored tablets contains 25 mg pyrimethamine /Daraprim/
Melting Point 451 to 453 °F (capillary) (NTP, 1992)
233.5 °C
233-234 °C (capillary); 240-242 °C (copper block)
233.5°C
Physical Description Pyrimethamine is an odorless white crystalline powder. Tasteless. An antimalarial drug.
Solid
Description Pyrimethamine is a synthetic derivative of ethyl-pyrimidine with potent antimalarial properties. Pyrimethamine is a competitive inhibitor of dihydrofolate reductase (DHFR). DHFR is a key enzyme in the redox cycle for production of tetrahydrofolate, a cofactor that is required for the synthesis of DNA and proteins. This agent is often used in combination with other antimalarials for the treatment of uncomplicated falciparum malaria. (NCI04)
Pyrimethamine, also known as chloridine or daraprim, belongs to the class of organic compounds known as aminopyrimidines and derivatives. These are organic compounds containing an amino group attached to a pyrimidine ring. Pyrimidine is a 6-membered ring consisting of four carbon atoms and two nitrogen centers at the 1- and 3- ring positions. Pyrimethamine is a drug which is used for the treatment of toxoplasmosis and acute malaria; for the prevention of malaria in areas non-resistant to pyrimethamine. Pyrimethamine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Pyrimethamine has been detected in multiple biofluids, such as urine and blood. Within the cell, pyrimethamine is primarily located in the membrane (predicted from logP). Pyrimethamine is a potentially toxic compound.
Pyrimethamine is an odorless white crystalline powder. Tasteless. An antimalarial drug.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility less than 0.1 mg/mL at 70° F (NTP, 1992)
121 mg/L
In water, 10 mg/L (temperature not specified)
Practically insoluble in water; slightly soluble in ethanol (about 9 g/L), in dilute HCl (about 5 g/L); soluble in boiling ethanol (about 25 g/L); Very sparingly soluble in propylene glycol and dimethylacetamide at 70 °C
1.79e-01 g/L
>37.3 [ug/mL]
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms Pyrimethamine; Daraprim; Chloridine; Ethylpyrimidine; Aventis Brand of Pyrimethamine; Chloridin; Daraprim; Glaxo Wellcome Brand of Pyrimethamine; GlaxoSmithKline Brand of Pyrimethamine; Malocide; Pyrimethamine; Tindurine; Wellcome Brand of Pyrimethamine;
Vapor Pressure 1.32X10-8 mm Hg at 25 °C (est)
Reference 1: Khuluza F, Kigera S, Jähnke RW, Heide L. Use of thin-layer chromatography to
2: Niaré K, Dara A, Sagara I, Sissoko MS, Guindo CO, Cissé NH, Coulibaly CO,
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12: Bamaga OA, Mahdy MA, Lim YA. Frequencies distribution of dihydrofolate
13: Gallant J. Get Rich Quick With Old Generic Drugs! The Pyrimethamine Pricing
14: Odongo CO, Bisaso KR, Ntale M, Odia G, Ojara FW, Byamugisha J, Mukonzo JK,
15: Desai M, Gutman J, L'lanziva A, Otieno K, Juma E, Kariuki S, Ouma P, Were V,
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PubChem Compound 4993
Last Modified Nov 11 2021
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